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This guide provides a comprehensive overview of the key physical properties of Butyl 2-
methylbutyrate, specifically its boiling point and density. Designed for researchers, scientists,
and professionals in drug development, this document synthesizes technical data with practical
insights into the experimental determination of these crucial parameters.

Introduction to Butyl 2-methylbutyrate

Butyl 2-methylbutyrate (CAS No. 15706-73-7) is a fatty acid ester with the molecular formula
COH1802.[1][2][3][4][5] It is recognized for its characteristic fruity aroma and is utilized as a
flavoring and fragrance agent.[1][6] A thorough understanding of its physical properties is
paramount for its application in various scientific and industrial fields, including quality control,
process design, and formulation development. This guide will delve into its boiling point and
density, providing both established values and the methodologies for their empirical verification.

Core Physical Properties

The physical characteristics of a compound are fundamental to its behavior in different
environments and applications. For Butyl 2-methylbutyrate, boiling point and density are
critical for purification processes like distillation and for formulation calculations.
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Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For Butyl 2-methylbutyrate, the reported boiling point
exhibits slight variations across different sources, which can be attributed to differences in
experimental pressure.

Reported values range from 173 to 179 °C at or near standard atmospheric pressure (760
mmHQ).[1][2][6][7] For instance, a boiling point of 179.0 °C at 760.00 mm Hg is cited, while
other sources provide a range of 173-176 °C at 730 mmHg.[1][2]

Density

Density is a measure of mass per unit volume and is a fundamental property for liquid handling,
dosage calculations, and fluid dynamics modeling. The density of Butyl 2-methylbutyrate is
consistently reported to be approximately 0.863 g/mL at a standard temperature of 25 °C.[2][5]

[7]

Data Summary

For ease of reference, the key physical properties of Butyl 2-methylbutyrate are summarized
in the table below.

Physical Property Value Conditions Source(s)
Boiling Point 179 °C 760 mmHg [1][6]
173-176 °C 730 mmHg [2][7]

Density 0.863 g/mL 25°C [2][51[7]
Molecular Formula C9H1802 [L1121[31[41[5]

Molecular Weight 158.24 g/mol [11121131[ 7]

CAS Number 15706-73-7 [L2131140517]

Experimental Determination Protocols
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To ensure the scientific integrity of experimental work, the following detailed protocols for
determining the boiling point and density of a liquid ester like Butyl 2-methylbutyrate are
provided. These methods are designed to be self-validating through careful execution and
adherence to established principles.

Protocol 1: Boiling Point Determination via the Thiele
Tube Method

This micro-scale method is advantageous as it requires a minimal amount of sample. The
principle relies on observing the temperature at which the vapor pressure of the liquid equals
the atmospheric pressure.

Methodology:

o Sample Preparation: Place approximately 0.5 mL of Butyl 2-methylbutyrate into a small
test tube or a Durham tube.

o Capillary Tube Insertion: Invert a sealed-end capillary tube and place it into the sample, with
the open end submerged in the liquid.

o Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or a
wire. The bottom of the tube should be level with the thermometer bulb.

o Heating: Suspend the thermometer and sample tube assembly in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil or silicone oil). Heat the side arm of the Thiele tube
gently with a Bunsen burner or a micro-burner.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This indicates that the vapor pressure of the sample is overcoming the
atmospheric pressure. Continue heating until a steady stream of bubbles is observed.

o Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The point at which the bubbling ceases and the liquid is drawn back into the capillary tube is
the boiling point. Record the temperature at this exact moment.

» Validation: Repeat the measurement at least two more times to ensure reproducibility. The
recorded boiling points should be within a narrow range.
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Protocol 2: Density Determination using a Pychometer

A pycnometer is a flask with a specific volume that allows for the precise measurement of a

liquid's density.

Methodology:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g.,
10 mL or 25 mL).

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical
balance and record the mass (m1).

Filling with Sample: Fill the pycnometer with Butyl 2-methylbutyrate, ensuring no air
bubbles are trapped. Insert the stopper and allow any excess liquid to overflow through the
capillary.

Temperature Equilibration: Place the filled pycnometer in a constant temperature water bath
set to 25.0 °C. Allow it to equilibrate for at least 20 minutes.

Mass of Pycnometer with Sample: After equilibration, carefully wipe the outside of the
pycnometer dry and weigh it. Record the mass (m2).

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with deionized
water and repeat steps 3-5 to determine the mass of the pycnometer filled with water at the
same temperature (m3).

Calculation:

[e]

Mass of the sample (msample) = m2 - m1

[e]

Mass of the water (mwater) = m3 - m1

o

Density of water at 25.0 °C (pwater) is a known value (approximately 0.99704 g/mL).

[¢]

Volume of the pycnometer (V) = mwater / pwater

[¢]

Density of the sample (psample) = msample / V
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Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of Butyl 2-methylbutyrate.

Q‘[ar& Obtain Butyl 2-methylbutyrate Sa@

Boiling Point Delermination DensitiDetermination

Prepare Sample & Capillary Weigh Empty Pycnometer

' '
Assemble Thiele Tube Apparatus Fill with Sample & Equilibrate Temp.
: :
Heat & Observe Bubbles Weigh Filled Pycnometer

: :

Cool & Record Boiling Point Repeat with Water

: ;
Repeat for Reproducibility Calculate Density

End: Report Physical Properties

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of Butyl 2-methylbutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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